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Compound of Interest

Compound Name:
9-Bromo-7H-benzo[c]fluoren-7-

one

Cat. No.: B8223298

Get Quote

Executive Safety Summary
Compound Identity: 9-Bromo-7H-benzo[c]fluoren-7-one CAS No: 1121545-04-7 (verify

against specific lot; analogs include 1198396-46-1) Chemical Class: Halogenated Polycyclic

Aromatic Hydrocarbon (H-PAH)

This guide addresses the specific disposal requirements for 9-Bromo-7H-benzo[c]fluoren-7-
one. As a brominated fluorenone derivative, this compound presents a dual hazard profile: the

persistence and toxicity associated with PAHs, combined with the halogenated nature that

complicates thermal destruction.

Critical Warning: Improper disposal (e.g., mixing with non-halogenated solvents or low-

temperature incineration) can lead to the formation of brominated dioxins and furans, which are

orders of magnitude more toxic than the parent compound.

Immediate Safety Profile (GHS Classification Analog)
Signal Word:WARNING
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Hazard Statements: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant),

H410 (Very toxic to aquatic life with long-lasting effects).

Required PPE: Nitrile gloves (double-gloved recommended for solutions), safety goggles, lab

coat, and respiratory protection (N95 or fume hood) to prevent inhalation of dusts.

Waste Characterization & Regulatory Logic[1][2]
To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local

environmental standards, you must classify this waste correctly before it leaves your bench.

The "Why" Behind the Protocol
Most researchers default to "General Organic Waste." For this compound, that is insufficient.

Halogen Content (Bromine): Standard organic waste is often used as fuel blending for

cement kilns. Halogenated waste requires acid gas scrubbing during incineration to capture

Hydrogen Bromide (HBr). If you mislabel this as non-halogenated, you risk corroding

incinerator infrastructure and releasing toxic emissions.

PAH Structure: The benzo[c]fluorene core is highly stable. Complete destruction requires

temperatures exceeding 1200 K (approx. 927°C) with a residence time >2 seconds [1].

Waste Stream Assignment Table[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8223298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste State Classification
RCRA/EPA Code
Applicability

Container Labeling

Solid (Pure)
Toxic Solid, Organic,

n.o.s.

Not P/U listed;

Characterize as Toxic

"Solid Waste:

Halogenated PAH - 9-

Bromo-7H-

benzo[c]fluoren-7-

one"

Liquid (Solution)
Halogenated Solvent

Waste

F002 (if dissolved in

DCM/Chloroform) or

D001 (Ignitable)

"Halogenated Organic

Waste" (List all

solvents + solute)

Contaminated Debris
Hazardous Solid

Debris
D001/Toxic

"Chemically

Contaminated Debris

(Gloves/Towels)"

Step-by-Step Disposal Protocol
Workflow 1: Bench-Level Segregation
This protocol ensures the material is isolated immediately upon generation.

Solid Waste (Excess Reagent/Product):

Do NOT sweep into general trash.

Collect solid powder in a dedicated, screw-top wide-mouth jar (HDPE or Glass).

Label explicitly as "High Hazard: Brominated PAH."

Liquid Waste (Mother Liquors/Rinsates):

Segregate into the Halogenated Waste carboy.

Scientist's Note: Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the presence

of the brominated solute (>1%) often necessitates treating the entire mixture as

halogenated to ensure proper incineration parameters.
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Glassware Decontamination:

Triple rinse glassware with a solvent capable of dissolving the PAH (Dichloromethane or

Acetone).

Crucial: Collect all rinsates into the Halogenated Waste stream.

Prohibited: Do NOT use bleach (Sodium Hypochlorite). Oxidizing brominated aromatics

can generate unpredictable, toxic byproducts.

Workflow 2: Spill Contingency Plan
In the event of a powder spill outside the fume hood:

Isolate: Evacuate immediate area; mark a 10ft radius.

Protect: Don full PPE including N95/P100 respirator.

Contain: Cover spill with damp paper towels (to prevent dust lofting) or use an oil-based

sweeping compound.

Clean: Scoop material into a hazardous waste bag. Wipe surface with acetone.

Dispose: Label debris as "Hazardous Waste - Toxic Debris."

Visualized Workflows
Diagram 1: Waste Segregation Decision Logic
This decision tree guides the researcher through the correct disposal path based on the

physical state of the waste.
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Waste Generation:
9-Bromo-7H-benzo[c]fluoren-7-one

Physical State?

Solid / Powder Liquid / Solution Contaminated
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Collect in Wide-Mouth
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Is Solvent
Halogenated?

Double Bag
(Hazardous Debris)

Dissolve/Dilute

Non-Halogenated
Waste Stream

Check Local EHS

Halogenated Waste
Stream (Red Can)

Yes (e.g., DCM)
Does Solute conc.
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Default
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Caption: Decision logic for segregating brominated PAH waste. Note the "Recommended

Default" to treat all solutions as halogenated to prevent incinerator corrosion.

Diagram 2: Decontamination & Destruction Cycle
Understanding the lifecycle of the chemical ensures you understand why the protocols exist.
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(Halogenated Stream)
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 Manifesting High-Temp Incineration
(Rotary Kiln >1200K)

Gas Scrubbing
(Neutralize HBr)

 Exhaust Treatment
Safe Emission
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Caption: The lifecycle of halogenated waste. Proper segregation at the bench allows the

incinerator to apply necessary gas scrubbing for Hydrogen Bromide (HBr).

Regulatory & Compliance Context
US EPA (RCRA) Considerations
While 9-Bromo-7H-benzo[c]fluoren-7-one is not explicitly listed on the P-list (acutely toxic) or

U-list (toxic), it falls under the "Characteristic" waste requirements if it exhibits toxicity (D004-

D043) or if mixed with listed solvents.

Best Practice: Manage as "Hazardous Waste - Toxicity Characteristic" due to the high

likelihood of aquatic toxicity and persistence [2].

Mixture Rule: Under RCRA, mixing a listed hazardous waste (e.g., spent Methylene

Chloride, F002) with this solid makes the entire mixture a listed hazardous waste [3].

Global Harmonization
EU Waste Code (EWC): 16 05 06* (laboratory chemicals, consisting of or containing

hazardous substances, including mixtures of laboratory chemicals).

Transport (DOT/IATA): Likely UN 3077 (Environmentally hazardous substance, solid, n.o.s.)

or UN 2811 (Toxic solid, organic, n.o.s.) depending on specific toxicity data of the lot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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